Cas no 2758005-48-8 (5-bromo-1H,2H,3H-pyrrolo2,3-bpyridine-1-sulfonyl chloride)

• Product Name: 5-bromo-1H,2H,3H-pyrrolo2,3-bpyridine-1-sulfonyl chloride
• CAS No: 2758005-48-8
• MF: C₇H₆BrClN₂O₂S
• MW: 297.556738376617
• MDL: MFCD34600327
• CID: 5615254
• PubChem ID: 165752639
• Update Time: 2025-06-08

5-bromo-1H,2H,3H-pyrrolo2,3-bpyridine-1-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride
• 2758005-48-8
• EN300-33050979
• 5-bromo-1H,2H,3H-pyrrolo2,3-bpyridine-1-sulfonyl chloride

• MDL： MFCD34600327
• Inchi： 1S/C7H6BrClN2O2S/c8-6-3-5-1-2-11(14(9,12)13)7(5)10-4-6/h3-4H,1-2H2
• InChI Key： ORLJHESPRYFWLM-UHFFFAOYSA-N
• SMILES： BrC1C=NC2=C(C=1)CCN2S(=O)(=O)Cl

Computed Properties

• Exact Mass: 295.90219g/mol
• Monoisotopic Mass: 295.90219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 318
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 58.6Ų

Additional information on 5-bromo-1H,2H,3H-pyrrolo2,3-bpyridine-1-sulfonyl chloride

5-Bromo-1H,2H,3H-Pyrrolo[2,3-b]pyridine-1-sulfonyl Chloride (CAS No. 2758005-48-8): A Comprehensive Overview

5-Bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride (CAS No. 2758005-48-8) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its complex molecular structure, which includes a brominated pyrrolopyridine core and a sulfonyl chloride functional group. The combination of these features makes it a valuable intermediate in the synthesis of various bioactive molecules and drug candidates.

The 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride is synthesized through a multi-step process that involves the bromination of the pyrrolopyridine core followed by the introduction of the sulfonyl chloride group. The bromine atom at the 5-position provides a handle for further functionalization, making this compound an attractive starting material for the development of novel pharmaceutical agents.

Recent studies have highlighted the potential applications of 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride in various therapeutic areas. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibit potent anti-inflammatory and anti-cancer properties. The sulfonyl chloride group can be readily converted into sulfonamides or sulfonate esters, which are known to have diverse biological activities.

In another notable research effort, scientists at a leading pharmaceutical company explored the use of 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride as a key intermediate in the synthesis of novel inhibitors targeting specific enzymes involved in neurodegenerative diseases. The results showed that these inhibitors effectively modulated enzyme activity and demonstrated promising neuroprotective effects in preclinical models.

The chemical stability and reactivity of 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride make it an ideal candidate for use in combinatorial chemistry approaches. Researchers can leverage its modular structure to rapidly generate libraries of compounds with varying functional groups and substituents. This capability is particularly valuable in high-throughput screening campaigns aimed at identifying lead compounds for drug discovery.

In addition to its applications in medicinal chemistry, 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride has also been investigated for its potential use in materials science. A study published in Advanced Materials demonstrated that derivatives of this compound can be used to create novel polymers with unique optical and electronic properties. These materials have potential applications in areas such as organic electronics and photovoltaic devices.

The synthesis and characterization of 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride have been extensively documented in the scientific literature. Common synthetic routes involve the use of brominating agents such as N-bromosuccinimide (NBS) followed by sulfonation with chlorosulfonic acid or thionyl chloride. Advanced analytical techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry (MS) are employed to confirm the identity and purity of the final product.

The safety and handling guidelines for 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride are crucial for ensuring laboratory safety. This compound should be stored under inert conditions and handled with appropriate personal protective equipment (PPE) to prevent exposure to skin or inhalation. It is important to note that while this compound is not classified as a hazardous material under current regulations, proper precautions should always be taken during its use.

In conclusion, 5-bromo-1H,2H,3H-pyrrolo[2,3-b]pyridine-1-sulfonyl chloride (CAS No. 2758005-48-8) is a multifaceted compound with significant potential in various scientific and industrial applications. Its unique chemical properties make it an invaluable tool for researchers working in medicinal chemistry, pharmaceutical development, and materials science. As ongoing research continues to uncover new uses for this compound, it is likely to play an increasingly important role in advancing our understanding and treatment of various diseases and conditions.